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Compound of Interest

Compound Name: CHIR 98024

CAS No.: 556813-39-9

Cat. No.: B1684117

Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
CHIR-98014 is a potent and highly selective, cell-permeable small molecule inhibitor of

glycogen synthase kinase 3 (GSK-3) with IC50 values of 0.65 nM and 0.58 nM for GSK-3α and

GSK-3β, respectively.[1] By inhibiting GSK-3, CHIR-98014 activates the canonical Wnt/β-

catenin signaling pathway, a critical pathway involved in embryonic development, stem cell

maintenance, and differentiation.[2][3][4] This activity makes CHIR-98014 a valuable tool in

regenerative medicine research for directing the differentiation of pluripotent stem cells (PSCs)

into various lineages and for the generation of organoids.

Application Notes
Handling and Storage
Proper handling and storage of CHIR-98014 are crucial to maintain its activity and ensure

experimental reproducibility.
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Stock Solution Preparation:

Solvent: CHIR-98014 is soluble in dimethyl sulfoxide (DMSO). For example, it is soluble up

to 20 mM in DMSO with gentle warming.[4]

Procedure:

Allow the vial of powdered CHIR-98014 to equilibrate to room temperature before opening

to prevent condensation.

Reconstitute the powder in high-quality, anhydrous DMSO to a desired stock concentration

(e.g., 10 mM).

Vortex briefly to ensure complete dissolution. Gentle warming may be applied if necessary.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles, which can degrade the compound.[2]

Storage:

Powder: Store the lyophilized powder at -20°C for long-term storage.

Stock Solution: Store the DMSO stock solution at -20°C for up to one year or at -80°C for up

to two years.[2][3]

Quality Control
Purity: Use high-purity CHIR-98014 (≥98%) for all experiments.[4]

Activity Verification: The activity of each new batch of CHIR-98014 should be validated. This

can be done by performing a dose-response experiment and observing the expected

biological effect, such as the activation of a Wnt reporter cell line or the induction of a known

Wnt target gene like AXIN2 or T (Brachyury).

Mechanism of Action: Wnt/β-catenin Pathway Activation
CHIR-98014's primary mechanism of action is the inhibition of GSK-3. In the absence of Wnt

signaling, GSK-3 is part of a "destruction complex" that phosphorylates β-catenin, targeting it
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for ubiquitination and proteasomal degradation. By inhibiting GSK-3, CHIR-98014 prevents the

phosphorylation of β-catenin. This leads to the stabilization and accumulation of β-catenin in

the cytoplasm, followed by its translocation to the nucleus. In the nucleus, β-catenin associates

with T-cell factor/lymphoid enhancer-binding factor (TCF/LEF) transcription factors to activate

the transcription of Wnt target genes, which are involved in cell fate decisions and

differentiation.[2][5]

Wnt OFF

Wnt ON (or + CHIR-98014)

GSK-3 β-catenin
 P

APC/Axin Complex Proteasome
Degradation

CHIR-98014 GSK-3

β-catenin Nucleus

TCF/LEF

Wnt Target Genes
(e.g., AXIN2, T)

Activation

Click to download full resolution via product page

CHIR-98014 activates the Wnt/β-catenin signaling pathway.

Quantitative Data Summary
The following tables summarize key quantitative data for CHIR-98014 from various research

applications.
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Table 1: In Vitro Potency of CHIR-98014

Parameter Target/Assay
Cell
Line/System

Value Reference(s)

IC50 GSK-3α Cell-free 0.65 nM

IC50 GSK-3β Cell-free 0.58 nM

Ki GSK-3β Human 0.87 nM [2]

EC50

Glycogen

Synthase

Stimulation

CHO-IR cells 106 nM [2]

EC50

Glycogen

Synthase

Stimulation

Rat Hepatocytes 107 nM [2]

EC50
Brachyury-

positive cells
Mouse ES cells 0.32 µM [2][6]

Table 2: Cytotoxicity of CHIR-98014

Cell Line Assay IC50 Reference(s)

Mouse Embryonic

Stem Cells (ES-D3)
MTT Assay (3 days) 1.1 µM [6]

Mouse Embryonic

Stem Cells (ES-CCE)
MTT Assay (3 days)

Reduced viability by

52% at 1 µM
[2]

Table 3: Differentiation Efficiency with CHIR-98014
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Differentiation
Lineage

Cell Type
CHIR-98014
Concentration

Efficiency Reference(s)

Endothelial

Progenitors

(CD34+CD31+)

Human iPSCs 0.6 µM ~50% [7]

Brachyury-

positive cells
Mouse ES cells 1 µM ~50% [6]

Definitive

Endoderm

(FOXA2+CXCR4

+)

Human Adipose

Stem Cells
Not specified >75% [8]

Hepatic

Progenitors

(HNF4α+)

Human Adipose

Stem Cells
Not specified 92.5% [8]

Detailed Protocols
Protocol 1: Directed Differentiation of Human
Pluripotent Stem Cells (hPSCs) to Endothelial
Progenitors
This protocol describes the induction of endothelial progenitors from hPSCs by activating Wnt

signaling with CHIR-98014 in a defined, serum-free system.[7][9]

Materials:

hPSCs (e.g., H1 or H9 ESCs, or iPSCs)

Matrigel

LaSR basal medium

CHIR-98014 (10 mM stock in DMSO)

StemPro-34 SFM

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.researchgate.net/figure/CD34-CD31-Endothelial-Progenitor-Differentiation-Induced-by-GSK3-Inhibitors-in-hPSCs_fig9_268873712
https://pmc.ncbi.nlm.nih.gov/articles/PMC4008422/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5240561/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5240561/
https://www.researchgate.net/figure/CD34-CD31-Endothelial-Progenitor-Differentiation-Induced-by-GSK3-Inhibitors-in-hPSCs_fig9_268873712
https://pmc.ncbi.nlm.nih.gov/articles/PMC5075968/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow cytometer

Antibodies for flow cytometry (e.g., anti-CD34, anti-CD31)

Procedure:

hPSC Culture: Culture hPSCs on Matrigel-coated plates in mTeSR1 or a similar defined

medium.

Initiation of Differentiation (Day 0): When hPSCs reach 70-80% confluency, replace the

medium with LaSR basal medium supplemented with 0.6 µM CHIR-98014.

Mesoderm Induction (Day 2): After 48 hours, replace the medium with StemPro-34 SFM.

Endothelial Progenitor Formation (Day 5): Culture the cells for an additional 3 days.

Analysis: Harvest the cells and analyze the percentage of CD34+CD31+ endothelial

progenitors by flow cytometry.

Day 0
hPSCs on Matrigel

Day 2
Mesoderm Induction

+ CHIR-98014 (0.6 µM)
in LaSR medium Day 5

Endothelial Progenitors
StemPro-34 SFM Flow Cytometry

(CD34+ CD31+)
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Workflow for endothelial progenitor differentiation.

Protocol 2: Induction of Mesoderm and Cardiac
Differentiation in Human iPSCs
This protocol utilizes a temporal modulation of Wnt signaling, starting with activation by CHIR-

98014 followed by inhibition, to guide iPSCs towards a cardiac fate.[10][11]

Materials:

Human iPSCs

Matrigel
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RPMI 1640 medium

B-27 Supplement (minus insulin)

CHIR-98014 (10 mM stock in DMSO)

IWP2 (Wnt inhibitor)

Microscope for observing beating cardiomyocytes

Procedure:

iPSC Aggregate Formation (Day -3 to 0): Form iPSC aggregates of ~300 µm diameter using

AggreWell™ plates or a similar method. Culture in suspension for 48 hours in E8 medium.

Mesoderm Induction (Day 0): On day 0, replace the E8 medium with RPMI 1640 medium

supplemented with B-27 (minus insulin) and 6 µM CHIR-98014.

Wnt Inhibition (Day 1): After 24 hours, replace the medium with fresh RPMI/B-27 (minus

insulin).

Cardiac Specification (Day 3): After another 48 hours, replace the medium with RPMI/B-27

(minus insulin) containing 4 µM IWP2.

Maturation (Day 5 onwards): After 48 hours in IWP2, replace with fresh RPMI/B-27 (minus

insulin). Continue to refresh the medium every 48 hours. Beating cardiomyocytes can

typically be observed from day 8-10.

Day 0
iPSC Aggregates Day 1

+ CHIR-98014 (6 µM) Day 3
Cardiac Specification

Wnt Inhibition
(IWP2)

Day 5
RPMI/B-27 Day 8+

Beating Cardiomyocytes
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Workflow for cardiac differentiation of iPSCs.
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Protocol 3: Neural Differentiation of Human Neural
Precursor Cells (hNPCs)
This protocol describes the use of CHIR-98014 to promote the differentiation of hNPCs into

neurons.[12][13]

Materials:

hNPCs derived from hESCs or iPSCs

Neural Induction Medium (NIM)

CHIR-98014 (10 mM stock in DMSO)

Antibodies for immunocytochemistry (e.g., anti-β-III-tubulin, anti-MAP2)

Procedure:

hNPC Culture: Culture hNPCs in NIM supplemented with bFGF.

Initiation of Differentiation: To induce differentiation, withdraw bFGF from the culture medium

and add CHIR-98014 at a final concentration of 3 µM.

Treatment Duration: Treat the cells for 7-10 days, replacing the medium with fresh CHIR-

98014-containing medium every 2-3 days.

Analysis: Assess neuronal differentiation by immunocytochemistry for neuronal markers such

as β-III-tubulin and MAP2.

hNPCs in NIM + bFGF Neuronal Differentiation

- bFGF
+ CHIR-98014 (3 µM) Immunocytochemistry

(β-III-tubulin, MAP2)
7-10 days

Click to download full resolution via product page

Workflow for neural differentiation of hNPCs.
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Protocol 4: Generation and Maintenance of Liver
Organoids
This protocol outlines a method for generating and expanding liver organoids from primary liver

tissue using a small molecule cocktail including a GSK-3 inhibitor like CHIR-99021 (a close

analog of CHIR-98014).[14]

Materials:

Primary mouse or human liver tissue

Advanced DMEM/F12

B27 and N2 supplements

N-acetylcysteine

Nicotinamide

CHIR-99021 (or CHIR-98014)

Blebbistatin

Forskolin

Matrigel

Procedure:

Isolation of Biliary Ducts: Isolate biliary ducts from liver tissue by enzymatic digestion.

Embedding in Matrigel: Embed the isolated ducts in Matrigel domes in a 24-well plate.

Organoid Culture: Culture the Matrigel domes in a chemically defined medium consisting of

Advanced DMEM/F12 supplemented with N2, B27, N-acetylcysteine, 10 mM nicotinamide, 3

µM CHIR-99021, 10 µM blebbistatin, and 10 µM forskolin.
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Maintenance: Refresh the medium every 3 days. The organoids can be passaged by

mechanical disruption and re-embedding in fresh Matrigel.

Isolate Biliary Ducts Embed in Matrigel Culture in
Small Molecule Cocktail

+ CHIR-99021 (3 µM)
+ Blebbistatin
+ Forskolin

Passage and Maintain
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Workflow for liver organoid generation.

Troubleshooting
Issue Possible Cause Suggested Solution

Low differentiation efficiency
Suboptimal CHIR-98014

concentration

Perform a dose-response

curve to determine the optimal

concentration for your cell line.

Poor quality of starting cells

Ensure the pluripotency and

viability of your stem cells

before starting differentiation.

High cell death CHIR-98014 toxicity

Test a lower concentration

range of CHIR-98014. Ensure

the final DMSO concentration

in the culture medium is low

(<0.1%).

Inappropriate cell density
Optimize the seeding density

of your cells for differentiation.

Variability between

experiments

Inconsistent CHIR-98014

activity

Use a new aliquot of CHIR-

98014. Validate the activity of

each new batch.

Differences in cell culture

conditions

Maintain consistent cell culture

practices, including media,

supplements, and passaging

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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